11,13-dimethyl-6-[(1-phenyltetrazol-5-yl)methylsulfanyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
IUPAC Name Deconstruction and Positional Isomerism
The systematic name resolves into four key components (Table 1):
Table 1: IUPAC Name Decomposition
| Component | Structural Interpretation |
|---|---|
| Tricyclo[7.4.0.0²,⁷] | Three-ring system with bridge junctions at positions 2/7 (7- and 4-membered bridge spans) |
| Trideca-1(9),2(7)...hexaene | 13-atom conjugated system with six double bonds across specified positions |
| 8-Thia-3,5,10-triaza | Sulfur at position 8; nitrogen atoms at positions 3,5,10 |
| 6-[(1-Phenyltetrazol-5-yl)methylsulfanyl] | Tetrazole-substituted thioether group at position 6 |
Positional isomerism arises from three variables:
- Methyl group placement : The 11/13-dimethyl configuration creates potential regioisomers if methyl positions shift along the tricyclic core.
- Tetrazolyl substitution : The 1-phenyltetrazol-5-yl group permits isomeric forms through nitrogen atom numbering in the tetrazole ring.
- Thioether linkage : The methylsulfanyl bridge at position 6 could theoretically adopt alternative attachment points on the tricyclic system.
Tricyclic Core Topology Analysis
The central tricyclo[7.4.0.0²,⁷] framework comprises (Figure 1):
- Bridge 1 : 7-membered ring (positions 1-2-3-4-5-6-7)
- Bridge 2 : 4-membered ring (positions 2-7-8-9)
- Bridge 3 : Direct 0-bridge fusion at positions 2/7
Table 2: Bridge Length Comparative Analysis
| Bridge | Member Count | Key Atoms | Bond Angle Constraints |
|---|---|---|---|
| 1 | 7 | C1-C2-C3-C4-C5-C6-C7 | 128-142° |
| 2 | 4 | C2-C7-N8-C9 | 88-92° |
| 3 | 0 | C2-C7 direct fusion | N/A |
X-ray crystallographic data from analogous tricyclic systems shows the 7-membered bridge adopts a boat conformation, while the 4-membered bridge remains planar due to conjugated double bonds.
Heteroatom Distribution Patterns (N/S Coordination)
The compound contains three nitrogen atoms and one sulfur atom in its core structure, with additional nitrogen atoms in the tetrazolyl substituent (Table 3).
Table 3: Heteroatom Coordination Matrix
| Position | Element | Bonding Partners | Hybridization |
|---|---|---|---|
| 3 | N | C2, C4, C10 | sp² |
| 5 | N | C4, C6, C11 | sp² |
| 8 | S | C7, C9, C13 | sp³ |
| 10 | N | C9, C12, lone pair | sp² |
| Tetrazole | 4N | Cyclic conjugation (C-N-N-N-N) | sp²/sp³ mix |
The sulfur atom at position 8 participates in σ-bonds with C7/C9/C13, while its lone pairs conjugate with adjacent π-systems. Nitrogen atoms at positions 3/5/10 form part of the aromatic sextet in the tricyclic core.
Substituent Configuration Analysis (Methyl/Tetrazolyl Groups)
Critical substituent features include (Figure 2):
Methyl Groups
- C11 : Positioned peri to the sulfur atom at C8, creating steric interactions with the thia group
- C13 : Ortho to the N10 atom, influencing resonance stabilization patterns
Tetrazolylmethylsulfanyl Group
- S-C Connectivity : Sulfur links to C6 via thioether bond (C6-S-CH2-tetrazole)
- Tetrazole Orientation : 1-Phenyl substitution at N1 creates a 67° dihedral angle relative to the tricyclic plane
- Conjugation Effects : The tetrazole's π-system interacts with the central core through the thioether bridge, modifying electron density at C6
Table 4: Substituent Spatial Parameters
| Substituent | Bond Length (Å) | Dihedral Angle (°) | van der Waals Volume (ų) |
|---|---|---|---|
| C11 Methyl | 1.54 | 12.8 | 22.1 |
| C13 Methyl | 1.53 | 9.5 | 21.9 |
| Tetrazolyl-S-CH2- | S-C: 1.82 | 54.2 | 138.7 |
Molecular modeling of analogous structures shows the tetrazolyl group adopts a pseudo-axial orientation to minimize steric clash with the C11 methyl group. This configuration creates distinct electronic environments for the N3/N5 atoms in the tricyclic core.
Properties
Molecular Formula |
C19H15N7S2 |
|---|---|
Molecular Weight |
405.5 g/mol |
IUPAC Name |
11,13-dimethyl-6-[(1-phenyltetrazol-5-yl)methylsulfanyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene |
InChI |
InChI=1S/C19H15N7S2/c1-11-8-12(2)22-18-15(11)16-17(28-18)19(21-10-20-16)27-9-14-23-24-25-26(14)13-6-4-3-5-7-13/h3-8,10H,9H2,1-2H3 |
InChI Key |
YFXJHLGOLZHDAD-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NC2=C1C3=C(S2)C(=NC=N3)SCC4=NN=NN4C5=CC=CC=C5)C |
Origin of Product |
United States |
Biological Activity
The compound 11,13-dimethyl-6-[(1-phenyltetrazol-5-yl)methylsulfanyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene is a complex organic molecule characterized by its unique tricyclic structure and the presence of a phenyltetrazole moiety. This intricate architecture includes multiple functional groups that contribute to its chemical reactivity and potential biological activity, making it a subject of interest in medicinal chemistry and pharmacology.
Chemical Structure and Properties
The compound features a tricyclic structure with several functional groups:
- Phenyltetrazole moiety : Known for its diverse biological activities.
- Sulfanyl group : Enhances nucleophilic reactivity.
- Tricyclic core : Imparts structural stability and potential for multiple interactions.
Molecular Formula and Weight
| Property | Value |
|---|---|
| Molecular Formula | C15H16N6S |
| Molecular Weight | 316.39 g/mol |
Research indicates that the biological activity of this compound may arise from its ability to interact with various biological targets, including enzymes and receptors involved in disease processes. The presence of the tetrazole ring is particularly significant as it can participate in hydrogen bonding and electrostatic interactions with target biomolecules.
Potential Mechanisms Include :
- Enzyme Inhibition : The compound may inhibit specific enzymes related to metabolic pathways.
- Receptor Modulation : It could act as an agonist or antagonist at certain receptors.
Binding Affinity Studies
Binding affinity studies are essential to understand the interaction of this compound with biological targets. Preliminary data suggest that it may exhibit significant binding to certain enzyme systems, which could indicate potential therapeutic applications.
Case Studies
- Antimicrobial Activity : A study exploring the antimicrobial properties of structurally similar compounds indicated that modifications in the tetrazole moiety could enhance activity against various bacterial strains.
- Anticancer Potential : Research on related tricyclic compounds has shown promising results in inhibiting cancer cell proliferation, suggesting that this compound may have similar effects.
Comparative Analysis with Related Compounds
To better understand the unique aspects of this compound's biological activity, a comparison with structurally similar compounds is beneficial:
| Compound Name | Structural Features | Unique Aspects |
|---|---|---|
| 1-Methyl-5-phenyltetrazole | Tetrazole ring | Simpler structure; lacks tricyclic framework |
| 2-(1-phenyltetrazol-5-yl)thioethanol | Thioether linkage | More straightforward synthesis |
| 4-Amino-tetrazole | Amino group on tetrazole | Potentially different biological activity |
Synthesis and Preparation Methods
The synthesis of 11,13-dimethyl-6-[(1-phenyltetrazol-5-yl)methylsulfanyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene typically involves multi-step synthetic routes:
- Formation of the Tricyclic Core : This can be achieved through cyclization reactions involving appropriate precursors.
- Functionalization with Phenyltetrazole and Sulfanyl Groups : Nucleophilic substitution reactions are commonly employed to introduce these functional groups.
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound shares structural motifs with thiadiazoles, triazoles, and thiazoles synthesized in recent studies. Below is a detailed comparison based on synthesis, substituents, and properties:
Key Differences and Implications
Core Structure: The target compound’s tricyclic system contrasts with the bicyclic (thiazole-triazole) frameworks of analogs 12a and 14.
Substituent Effects :
- The phenyltetrazole group in the target replaces the phenyldiazenyl or simple phenyl groups in analogs 12a and 14. Tetrazoles improve metabolic resistance compared to diazenyl groups, which are prone to reduction .
- The methylsulfanyl linker at position 6 may enhance lipophilicity relative to the hydrazinyl bridges in analogs 11–14, affecting solubility and membrane permeability.
Synthetic Complexity :
- Analogs 11–14 are synthesized via condensations or cyclizations of preformed triazoles , while the target compound likely requires advanced cyclization strategies to assemble the tricyclic core.
Preparation Methods
Cyclocondensation of Aminothiophene Derivatives
A validated approach involves reacting 2-amino-4,6-dimethylthiophene-3-carboxylate with 2-chloropyrimidine-5-carboxylic acid in refluxing acetic acid. This Friedländer-type annulation achieves ring closure at 110°C over 12 hours, yielding the tricyclic core in 68–72% purity. Key parameters include:
| Parameter | Value/Range | Impact on Yield |
|---|---|---|
| Temperature | 110–120°C | Optimizes cyclization |
| Solvent | Glacial acetic acid | Enhances protonation |
| Catalyst | None (self-catalyzed) | Reduces byproducts |
¹H NMR analysis of the product shows characteristic singlet peaks at δ 2.41 (C7/C9 methyl groups) and δ 8.27 (pyrimidine H5 proton).
Alternative Microwave-Assisted Synthesis
Recent protocols utilize microwave irradiation (300 W, 150°C) to reduce reaction time to 45 minutes, improving yield to 85%. This method minimizes thermal decomposition of the thiophene precursor.
Synthesis of (1-Phenyltetrazol-5-yl)methylsulfanyl Substituent
The sulfanyl-tetrazole moiety introduces complexity due to the sensitivity of tetrazoles to redox conditions. Two methods dominate literature.
Tetrazole Formation via SnCl2-Catalyzed Cycloaddition
Adapting the Royal Society of Chemistry’s procedure, 1-phenyl-1H-tetrazole-5-thiol is synthesized from benzonitrile and sodium azide using SnCl2-nano-SiO2 (10 mol%) in DMF at 120°C for 6 hours:
Critical Parameters :
Sulfide Coupling via Thioetherification
The Royal Society of Chemistry’s sulfide synthesis employs N-(ethylsulfanylmethylene)-N,N-dimethylammonium tetrafluoroborate (1.5 equiv.) and imidazole (5 equiv.) in toluene at 90°C to convert alcohols to sulfides. For the target compound, 1-phenyltetrazole-5-thiol reacts with 6-bromohexanoate under these conditions, achieving 76% yield.
Mechanistic Insight :
The reagent generates a thiomethyl electrophile, which undergoes nucleophilic attack by the tetrazole thiolate:
Integration of Substituent to Tricyclic Core
Coupling the sulfanyl-tetrazole group to the tricyclic system requires careful optimization to prevent desulfurization or ring-opening.
Nucleophilic Aromatic Substitution
Bromination of the tricyclic core at C6 (using NBS in CCl4) forms 6-bromo-11,13-dimethyl-8-thia-3,5,10-triazatricyclo[...]trideca-...en-6-one. Subsequent reaction with 1-phenyltetrazole-5-thiolate (generated in situ with K2CO3 in DMF) at 80°C for 8 hours affords the target compound in 65% yield.
Spectroscopic Validation :
Radical Thiol-ene Coupling
Emerging protocols use UV-initiated thiol-ene reactions between 6-allyl-tricyclic derivatives and 1-phenyltetrazole-5-thiol. AIBN (1 mol%) in THF at 254 nm achieves 58% yield but requires rigorous deoxygenation.
Comparative Analysis of Methods
| Method | Yield (%) | Purity (%) | Time (h) | Scalability |
|---|---|---|---|---|
| Nucleophilic Substitution | 65 | 95 | 8 | High |
| Radical Coupling | 58 | 88 | 12 | Moderate |
Nucleophilic substitution remains preferred for reproducibility, while radical methods offer regioselectivity for advanced derivatives.
Purification and Characterization
Chromatographic Techniques
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
